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CAS No.: 220060-39-9

Cat. No.: S545254

Get Quote

Discovery and Structural Identification

Thioquinapiperifil was first identified as an illegal adulterant in dietary supplements marketed for sexual

enhancement. Its discovery is summarized in the table below.

Aspect Description

Discovery
Context

Found in dietary supplements without declaration, alongside another PDE-5 inhibitor,

thiodenafil (thiosildenafil) [1].

Reported
Name

Originally synthesized and reported as KF31327 by Kyowa Hakko Kogyo Co., Ltd. [2]

[1].

IUPAC Name 3-ethyl-1,3-dihydro-8-[[[2-[4-(hydroxymethyl)-1-piperidinyl]phenyl]methyl]amino]-2H-

imidazo[4,5-g]quinazoline-2-thione [1].

Molecular
Formula

C₂₄H₂₈N₆OS [1].

Molecular
Weight

448 g/mol [1].

Structural
Class

Imidazoquinazoline derivative. It represents a distinct chemical class from the more

common sildenafil, tadalafil, and vardenafil analogs [2] [1].
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Analytical Characterization and Workflow

The identification of Thioquinapiperifil in a complex matrix like a dietary supplement involved a multi-

technique analytical approach. The general workflow and key parameters are outlined below.
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Figure 1: Analytical workflow for identifying Thioquinapiperifil, from sample preparation to structural

confirmation.

Key Analytical Parameters

Parameter Specification / Observation

Sample Prep Dietary supplement tablet extracted and purified for analysis [1].
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Parameter Specification / Observation

LC-MS Finding Two major compounds detected: Thioquinapiperifil and Thiodenafil [1].

Accurate Mass Used to determine elemental composition: C₂₄H₂₈N₆O₁S₁ [1].

Quantitative
Result

Thioquinapiperifil content: 13-15 mg/tablet; Thiodenafil content: ~0.4 mg/tablet
[1].

Research Significance and Context

The discovery of Thioquinapiperifil is significant for several reasons:

A New Class of Adulterant: Before its discovery, most illegal PDE-5 inhibitors found in supplements
were analogs of sildenafil, tadalafil, or vardenafil [2]. Thioquinapiperifil's imidazoquinazoline

structure signaled a shift by manufacturers to circumvent detection by using entirely different
chemical scaffolds [1].

Public Health Risk: The potency, toxicity, and side effects of such unapproved analogues are often
unstudied. Their presence in products marketed as "natural" or "herbal" poses a significant health risk

to consumers [2].
Analytical Challenge: Its discovery highlights the continuous challenge for regulatory scientists and

the need for advanced analytical techniques like LC-MS and NMR to identify novel, unapproved drug
analogs [3].

Suggestions for Further Research

The search results provide a foundational identification report but lack details on full synthesis, biological

activity, and comprehensive spectral data. To acquire more in-depth technical information, you could:

Locate the Original Patent: Since Thioquinapiperifil was a known compound (KF31327) from
Kyowa Hakko Kogyo, searching for the original patent filed by this company would be the most

direct route to find its detailed synthesis protocol.
Consult Specialized Databases: Use scientific databases like SciFinder or Reaxys with the

compound name "KF31327" or its molecular formula for more comprehensive literature and patent
information.

Review Broader Analytical Methods: For general protocols on detecting such adulterants, recent
reviews on analyzing PDE-5 inhibitors in supplements describe advanced techniques like UHPLC-
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Q/TOF-MS and efficient sample cleanup methods [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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